Cas no 35350-37-9 (dimethyl 4,4''-disulfanediylbis(3-nitrobenzoate))

• Product Name: dimethyl 4,4''-disulfanediylbis(3-nitrobenzoate)
• CAS No: 35350-37-9
• MF: C₁₆H₁₂N₂O₈S₂
• MW: 424.405081748962
• CID: 920238
• PubChem ID: 292580
• Update Time: 2025-04-19

dimethyl 4,4''-disulfanediylbis(3-nitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• dimethyl 4,4''-disulfanediylbis(3-nitrobenzoate)
• methyl 4-[(4-methoxycarbonyl-2-nitrophenyl)disulfanyl]-3-nitrobenzoate
• 2,2'-Dinitro-4,4'-dimethoxycarbonyl-diphenyl-disulfid
• AC1L6IAU
• AC1Q20GD
• AG-F-22274
• AR-1I5554
• bis(4-carboxy-2-nitrophenyl)disulfide methyl ester
• Bis< 2-nitro-4-(carbomethoxy)phenyl> disulfide
• CHEMBL333485
• CTK4H4339
• dimethyl 4,4'-dithio-bis(3-nitrobenzoate)
• dimethyl 4,4'-dithio-bis-(3-nitrobenzoate)
• Dimethyl 4,4'-dithiobis(3-nitrobenzoate)
• Dimethyl-4.4'-dithio-bis-(3-nitrobenzoat)
• NSC158411
• 4,4'-dithiobis[3-nitrobenzoic acid] dimethyl ester
• UYYXQLZKGJWXIQ-UHFFFAOYSA-N
• DTXSID90188841
• Benzoic acid, 4,4'-dithiobis[3-nitro-, 1,1'-dimethyl ester
• SCHEMBL5917877
• methyl 4-[[4-(methoxycarbonyl)-2-nitrophenyl]disulfanyl]-3-nitrobenzoate
• 1,1'-Dimethyl 4,4'-dithiobis[3-nitrobenzoate]
• NSC 158411
• F18191
• Dimethyl 4,4'-disulfanediylbis(3-nitrobenzoate)
• methyl 4-[(4-methoxycarbonyl-2-nitro-phenyl)disulfanyl]-3-nitro-benzoate
• NSC-158411
• 35350-37-9
• Y22X4RGQ55

• Inchi： 1S/C16H12N2O8S2/c1-25-15(19)9-3-5-13(11(7-9)17(21)22)27-28-14-6-4-10(16(20)26-2)8-12(14)18(23)24/h3-8H,1-2H3
• InChI Key： UYYXQLZKGJWXIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])SC1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 424.00356
• Monoisotopic Mass: 424.00350769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 138.88
• LogP: 4.92200